2-[[4-(Difluoromethyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]ethyl-ethylcyanamide

• IUPAC Name: 2-[[4-(difluoromethyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]ethyl-ethylcyanamide
• InChI: InChI=1S/C10H12F2N4OS/c1-2-16(6-13)3-4-18-10-14-7(9(11)12)5-8(17)15-10/h5,9H,2-4H2,1H3,(H,14,15,17)
• InChI Key: SAXYOSIZSVUYRL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCSC1=NC(=CC(=O)N1)C(F)F)C#N
• Molecular Formula: C10H12F2N4OS
• Molecular Weight: 274.29 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves difluoromethylation processes. These processes are based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to involve difluoromethylation processes. Examples of electrophilic, nucleophilic, radical and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds. The formation of X–CF2H bond where X is oxygen, nitrogen or sulfur is conventionally achieved upon reaction with ClCF2H.

Future Directions

The future directions in the research and application of this compound could involve further exploration of difluoromethylation processes. This includes the development of new methods for the precise site-selective installation of CF2H onto large biomolecules such as proteins. Additionally, numerous protocols have achieved X–H insertion with novel non-ozone depleting difluorocarbene reagents, which could also be a focus of future research.